Benzoic acid, 4-(10,12-dioxo-11-azapentacyclo[6.5.1.1(3,6).0(2,7).0(9,13)]pentadec-4-en-11-yl)-

• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 4-(10,12-dioxo-11-azapentacyclo[6.5.1.13,6.02,7.09,13]pentadec-4-en-11-yl)benzoic acid
• InChI: InChI=1S/C21H19NO4/c23-19-17-13-8-14(16-11-2-1-10(7-11)15(13)16)18(17)20(24)22(19)12-5-3-9(4-6-12)21(25)26/h1-6,10-11,13-18H,7-8H2,(H,25,26)
• InChI Key: CRFOHZZPZMLIKU-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C4CC3C5C4C(=O)N(C5=O)C6=CC=C(C=C6)C(=O)O

Description

4-{10,12-DIOXO-11-AZAPENTACYCLO[6511(3),?0(2),?0?,(1)(3)]PENTADEC-4-EN-11-YL}BENZOIC ACID is a complex organic compound characterized by its unique pentacyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{10,12-DIOXO-11-AZAPENTACYCLO[6511(3),?0(2),?0?,(1)(3)]PENTADEC-4-EN-11-YL}BENZOIC ACID typically involves multi-step organic reactionsCommon reagents used in these reactions include strong acids, bases, and oxidizing agents .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are carefully controlled to optimize the formation of the desired product while minimizing by-products .

Chemical Reactions Analysis

Types of Reactions

4-{10,12-DIOXO-11-AZAPENTACYCLO[6.5.1.1(3),?.0(2),?.0?,(1)(3)]PENTADEC-4-EN-11-YL}BENZOIC ACID undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different structural isomers.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reducing agents: Such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution reagents: Such as halogens (Cl₂, Br₂) and organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

4-{10,12-DIOXO-11-AZAPENTACYCLO[6.5.1.1(3),?.0(2),?.0?,(1)(3)]PENTADEC-4-EN-11-YL}BENZOIC ACID has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{10,12-DIOXO-11-AZAPENTACYCLO[6.5.1.1(3),?.0(2),?.0?,(1)(3)]PENTADEC-4-EN-11-YL}BENZOIC ACID involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit certain enzymes or receptors, thereby altering cellular processes .

Comparison with Similar Compounds

Similar Compounds

• 10,12-dioxo-11-azapentacyclo[6.5.1.1(3,6).0(2,7).0(9,13)]pentadec-4-en-11-yl 1,1,2,2-tetrafluorobut-3-ene-1-sulfonate
• 11-oxapentacyclo[6.5.1.1(3,6).0(2,7).0(9,13)]pentadec-4-en-10,12-dione

Uniqueness

4-{10,12-DIOXO-11-AZAPENTACYCLO[6.5.1.1(3),?.0(2),?.0?,(1)(3)]PENTADEC-4-EN-11-YL}BENZOIC ACID is unique due to its specific pentacyclic structure and the presence of the benzoic acid moiety. This combination of structural features imparts distinct chemical and biological properties, making it a valuable compound for various applications .